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Compound of Interest

Compound Name: 6-Cyanonicotinimidamide

Cat. No.: B15232949 Get Quote

Disclaimer: Information regarding the specific chemical "6-Cyanonicotinimidamide" is not

readily available in public databases. This guide has been constructed based on data for

structurally similar compounds, including nicotinamide and various cyanide-containing

molecules. All researchers and professionals must handle this compound with extreme caution

and establish rigorous safety protocols based on a thorough risk assessment. The information

provided herein should be considered supplementary and not exhaustive.

Chemical and Physical Properties
Quantitative data for 6-Cyanonicotinimidamide is not available. The following table

summarizes the properties of the related compound, 5-Cyanonicotinimidamide.
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Property Value Reference

Molecular Weight 146.15 g/mol [1]

Molecular Formula C7H6N4 [1]

XLogP3-AA -0.5 [1]

Hydrogen Bond Donor Count 2 [1]

Hydrogen Bond Acceptor

Count
3 [1]

Rotatable Bond Count 1 [1]

Exact Mass 146.059246208 Da [1]

Monoisotopic Mass 146.059246208 Da [1]

Topological Polar Surface Area 86.6 Å² [1]

Heavy Atom Count 11 [1]

Formal Charge 0 [1]

Complexity 202 [1]

Hazard Identification and Safety Precautions
Due to the lack of specific data for 6-Cyanonicotinimidamide, a comprehensive hazard

assessment cannot be provided. However, based on its structure, which includes a cyanide

group and a nicotinimidamide moiety, the following potential hazards should be considered:

High Toxicity: The presence of a cyano group suggests a high potential for toxicity. Similar to

other organic cyanides, it may be toxic if swallowed, inhaled, or in contact with skin.

Irritation: It may cause skin, eye, and respiratory tract irritation.

Environmental Hazard: The ecotoxicological properties are unknown, but it should be

handled as a potential environmental hazard.

Recommended Safety Precautions:
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Engineering Controls: Work with this compound should be conducted in a well-ventilated

chemical fume hood.

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield are mandatory.

Hand Protection: Wear appropriate chemically resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: A lab coat, long pants, and closed-toe shoes are required.

Additional protective clothing may be necessary based on the scale of the experiment.

Hygiene Measures: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after

handling. Do not eat, drink, or smoke in the work area.

First-Aid Measures
In case of exposure, immediate medical attention is crucial.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes. Remove contaminated clothing. Seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention.

Handling and Storage
Handling: Avoid creating dust or aerosols. Use only in a chemical fume hood. Prevent

contact with skin and eyes. Keep away from incompatible materials such as strong oxidizing

agents, acids, and bases.
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Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances. Keep locked up.

Experimental Protocols
Detailed experimental protocols for the synthesis or use of 6-Cyanonicotinimidamide are not

available in the public domain. Researchers must develop their own protocols with a strong

emphasis on safety. A general workflow for handling a novel, potentially hazardous compound

is outlined below.

Preparation Phase Experimental Phase Post-Experiment Phase

Thorough Risk Assessment Review SDS of Analogs Select Appropriate PPE Prepare Emergency Procedures Small-Scale Synthesis Characterization (e.g., NMR, MS) Purification In-vitro Assays (if applicable) Decontaminate Equipment Proper Waste Disposal Document All Procedures

Click to download full resolution via product page

General workflow for handling a novel chemical compound.

Signaling Pathways
There is no information available on the biological activity or signaling pathways associated

with 6-Cyanonicotinimidamide. Given the presence of the nicotinamide structure, it could

potentially interact with enzymes that utilize NAD(P)+ as a cofactor, but this is purely

speculative. Researchers investigating this compound would need to perform initial screening

assays to determine its biological effects.
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Hypothesized biological investigation pathway.

In conclusion, 6-Cyanonicotinimidamide is a compound with a significant lack of available

safety and handling data. All work with this chemical must be preceded by a rigorous risk

assessment, and researchers should operate under the assumption that it is highly toxic. The

information provided in this guide is based on related structures and should be used for

preliminary planning purposes only.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [6-Cyanonicotinimidamide: An In-depth Technical Guide
on Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15232949#6-cyanonicotinimidamide-safety-and-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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